Cas no 2228941-25-9 (tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethylcarbamate
• CAS No: 2228941-25-9
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 6536522
• PubChem ID: 165779942
• Update Time: 2025-07-15

tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethylcarbamate
• 2228941-25-9
• tert-butyl N-[1-(2,4-dimethylphenyl)-2-oxoethyl]carbamate
• EN300-1887802

• Inchi： 1S/C15H21NO3/c1-10-6-7-12(11(2)8-10)13(9-17)16-14(18)19-15(3,4)5/h6-9,13H,1-5H3,(H,16,18)
• InChI Key： JYHXTZQVTIWOLZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1C=CC(C)=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethylcarbamate

Professional Introduction to Compound with CAS No. 2228941-25-9 and Product Name: tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethylcarbamate

The compound with the CAS number 2228941-25-9 and the product name tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in various biomedical and industrial contexts. The synthesis and characterization of this molecule have been influenced by the latest methodologies and have opened new avenues for exploration in drug development and material science.

In recent years, there has been a growing interest in the development of novel carbamate derivatives due to their diverse biological activities. The structure of tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethylcarbamate incorporates a tert-butyl group, which enhances its stability and reactivity, making it a valuable intermediate in organic synthesis. The presence of the 2,4-dimethylphenyl moiety further contributes to its unique chemical properties, enabling it to interact with biological targets in specific ways.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These methods align with the current trends in synthetic chemistry, where efficiency and sustainability are paramount. The use of such techniques not only improves the overall yield but also minimizes waste, making the process more environmentally friendly.

One of the most promising applications of tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethylcarbamate is in the field of medicinal chemistry. Researchers have been exploring its potential as a lead compound for the development of new therapeutic agents. Its molecular framework suggests that it may exhibit inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, studies have indicated that carbamate derivatives can modulate the activity of enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory diseases.

The pharmacological properties of this compound have been investigated through both in vitro and in vivo studies. In vitro assays have shown that it can interact with specific biological targets, leading to modulatory effects on cellular processes. These findings have prompted further research into its potential as a therapeutic agent. In vivo studies have also provided valuable insights into its pharmacokinetic behavior, including absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding how the compound behaves within an organism and for predicting its efficacy and safety.

The structural features of tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethylcarbamate make it an attractive candidate for drug design. The tert-butyl group provides steric hindrance, which can be exploited to enhance binding affinity to biological targets. Additionally, the 2,4-dimethylphenyl ring introduces hydrophobic interactions, further stabilizing the compound's interaction with its target molecules. These features are particularly important in designing molecules that can effectively penetrate biological membranes and reach their intended targets.

In recent years, there has been a surge in the use of computational methods to aid in drug discovery and design. Molecular modeling techniques have been employed to predict how tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethylcarbamate interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and other important pharmacological parameters. By integrating experimental data with computational predictions, researchers can refine their understanding of the compound's mechanism of action and optimize its design for better therapeutic efficacy.

The industrial applications of this compound are also noteworthy. Beyond its pharmaceutical potential, it has shown promise in material science applications due to its unique chemical properties. For instance, it can be used as a building block for synthesizing more complex molecules with specialized functions. Its stability under various conditions makes it suitable for use in harsh environments where other compounds might degrade.

The future prospects for tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethylcarbamate are bright, with ongoing research aimed at expanding its applications and improving its properties. Efforts are being made to develop more efficient synthetic routes that reduce costs and environmental impact. Additionally, researchers are exploring new ways to enhance its biological activity through structural modifications.

In conclusion, the compound with CAS number 2228941-25-9 and product name tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethylcarbamate represents a significant advancement in chemical research with broad implications for pharmaceuticals and materials science. Its unique molecular structure and diverse applications make it a valuable asset in ongoing research efforts aimed at developing new therapeutic agents and innovative materials.